4-(5-Methoxy-3-phenyl-1,6-naphthyridin-2-yl)benzaldehyde

• CAS No.: 893423-67-1
• Molecular Formula: C22H16N2O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 4-(5-methoxy-3-phenyl-1,6-naphthyridin-2-yl)benzaldehyde
• InChI: InChI=1S/C22H16N2O2/c1-26-22-19-13-18(16-5-3-2-4-6-16)21(24-20(19)11-12-23-22)17-9-7-15(14-25)8-10-17/h2-14H,1H3
• InChI Key: FFLTXGFHEQUVJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC2=NC(=C(C=C21)C3=CC=CC=C3)C4=CC=C(C=C4)C=O

Description

4-(5-Methoxy-3-phenyl-1,6-naphthyridin-2-yl)benzaldehyde is a useful research compound. Its molecular formula is C22H16N2O2 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-[4-(1,3-dioxolan-2-yl)phenyl]-5-methoxy-3-phenyl-1,6-naphthyridine (760 mg, 1.98 mmol) in THF (8 mL) was added 1 N HCl (6 mL) and the solution was stirred for three hours. Ethyl acetate was added and the mixture was made basic with aqueous Na2CO3. The organic layer was dried (Na2SO4), filtered and the solvent evaporated. The residue was triturated with diethyl ether to give pure product. The mother liquors were purified by column chromatography on silica gel and elution with 10-30% ethyl acetate/hexane gave additional product. 1H-NMR (500 MHz, CDCl3): δ 10.10 (1H, s), 8.60 (1H, s), 8.26 (1H, d, J=6 Hz), 7.81 (2H, d, J=8.3 Hz), 7.62 (2H, d, J=8.3 Hz), 7.56 (1H, d, J=6.1 Hz), 7.30-7.32 (3H, m), 7.21-7.23 (2H, m), 4.17 (3H, s). m/e (m+1): 341.1.